Cas no 885609-38-1 (Carbamic acid, (3-formyl-2-pyridinyl)-, ethyl ester)

• Product Name: Carbamic acid, (3-formyl-2-pyridinyl)-, ethyl ester
• CAS No: 885609-38-1
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 4292874
• PubChem ID: 59731971
• Update Time: 2025-05-20

Carbamic acid, (3-formyl-2-pyridinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-formyl-2-pyridinyl)-, ethyl ester
• ethyl 3-formylpyridin-2-ylcarbamate
• 885609-38-1
• DA-40849
• SCHEMBL2211898
• HXDDLSOJLAVVJI-UHFFFAOYSA-N

• Inchi： 1S/C9H10N2O3/c1-2-14-9(13)11-8-7(6-12)4-3-5-10-8/h3-6H,2H2,1H3,(H,10,11,13)
• InChI Key： HXDDLSOJLAVVJI-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NC1=NC=CC=C1C=O

Computed Properties

• Exact Mass: 194.06914219Da
• Monoisotopic Mass: 194.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.3Ų

Additional information on Carbamic acid, (3-formyl-2-pyridinyl)-, ethyl ester

Carbamic Acid, (3-Formyl-2-Pyridinyl)-, Ethyl Ester (CAS No. 885609-38-1): An Overview

Carbamic acid, (3-formyl-2-pyridinyl)-, ethyl ester (CAS No. 885609-38-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive molecular structure, holds potential applications in various areas, including drug discovery and chemical synthesis. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

The molecular formula of carbamic acid, (3-formyl-2-pyridinyl)-, ethyl ester is C₁₀H₁₁N₂O₃, and its molecular weight is approximately 207.20 g/mol. The compound features a pyridine ring with a formyl group at the 3-position and an ethyl carbamate moiety attached to the nitrogen atom. This unique structure imparts specific chemical and biological properties that make it an interesting target for further investigation.

In terms of physical properties, carbamic acid, (3-formyl-2-pyridinyl)-, ethyl ester is a solid at room temperature with a melting point ranging from 75 to 78°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in various chemical reactions and biological assays.

The synthesis of carbamic acid, (3-formyl-2-pyridinyl)-, ethyl ester has been extensively studied and can be achieved through several methods. One common approach involves the reaction of 3-formylpyridine with ethyl chloroformate in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic acylation to form the desired carbamate ester. Another method involves the condensation of 3-formylpyridine with ethanolamine followed by esterification with ethyl chloroformate. These synthetic routes provide high yields and purity, making them suitable for large-scale production.

The biological activities of carbamic acid, (3-formyl-2-pyridinyl)-, ethyl ester have been the subject of numerous studies. One of the most notable findings is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are important targets for drug development. Research has shown that carbamic acid, (3-formyl-2-pyridinyl)-, ethyl ester can interact with specific GPCRs to modulate their activity, suggesting its potential as a lead compound for developing novel therapeutic agents.

In addition to its receptor modulation properties, carbamic acid, (3-formyl-2-pyridinyl)-, ethyl ester has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural features of carbamic acid, (3-formyl-2-pyridinyl)-, ethyl ester, particularly the presence of the formyl group and the pyridine ring, contribute to its pharmacological activities. The formyl group can participate in hydrogen bonding interactions with biological targets, while the pyridine ring provides aromaticity and hydrophobicity that are important for receptor binding. These structural elements make it an attractive scaffold for rational drug design.

In recent years, there has been growing interest in using computational methods to predict the biological activities of compounds like carbamic acid, (3-formyl-2-pyridinyl)-, ethyl ester. Molecular docking studies have shown that this compound can bind to specific pockets on GPCRs with high affinity. These computational insights can guide experimental efforts to optimize its structure for improved potency and selectivity.

Clinical trials involving compounds derived from or structurally similar to carbamic acid, (3-formymethylpyridine)-ethyl ester are currently underway to evaluate their safety and efficacy in treating various diseases. Preliminary results from these trials are promising and suggest that this class of compounds may offer new therapeutic options for patients suffering from conditions such as chronic pain and neurodegenerative disorders.

In conclusion, carbamic acid, (3-formymethylpyridine)-ethyl ester (CAS No. 885609-38-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific biological activities that make it an attractive candidate for drug development. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in advancing our understanding of chemical biology and therapeutics.